Cas no 911372-79-7 ((1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride)

• Product Name: (1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• CAS No: 911372-79-7
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD22393199
• CID: 3202665
• PubChem ID: 131887350
• Update Time: 2025-06-08

(1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENAMINE, 1,2,3,4-TETRAHYDRO-6-METHOXY-, HYDROCHLORIDE, (1S)-
• (s)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• (1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (1S)- (9CI)
• (1s)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• AS-71691
• Y11255
• (S)-6-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HCL
• (s)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• MFCD22393199
• AKOS037646959
• 911372-79-7

• MDL： MFCD22393199
• Inchi： 1S/C11H15NO.ClH/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12;/h5-7,11H,2-4,12H2,1H3;1H/t11-;/m0./s1
• InChI Key： DGIFWWPVOFOTLY-MERQFXBCSA-N
• SMILES： N[C@H]1CCCC2C=C(C=CC1=2)OC.Cl

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride

Introduction to (1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 911372-79-7)

(1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride, identified by its CAS number 911372-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the tetrahydronaphthalene class, which has garnered considerable attention due to its structural versatility and potential biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The< strong>tetrahydronaphthalene scaffold is a common motif in many bioactive molecules, exhibiting a wide range of pharmacological properties. The presence of the< strong>6-methoxy substituent in (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride introduces additional electronic and steric effects that can influence its interactions with biological targets. This compound has been studied for its potential role in modulating various cellular pathways, making it a promising candidate for therapeutic applications.

Recent research has highlighted the importance of chiral compounds in drug development. The (1S) configuration of this molecule suggests that it may exhibit enantioselective interactions with biological receptors, which could lead to improved efficacy and reduced side effects compared to racemic mixtures. The hydrochloride form ensures that the compound is in a stable and soluble state, facilitating its use in both laboratory research and potential clinical trials.

In the context of modern drug discovery, (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has been explored for its potential applications in treating neurological disorders. Studies have indicated that tetrahydronaphthalene derivatives can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as depression and anxiety. The methoxy group further modulates these interactions, making this compound a subject of intense interest for medicinal chemists.

The synthesis of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and enantiopurity, ensuring that the final product is suitable for further biological evaluation. The hydrochloride salt form is particularly useful in these synthetic processes due to its stability and ease of handling.

Current research is also focusing on the development of novel methodologies for the functionalization of tetrahydronaphthalene derivatives. The introduction of< strong>6-methoxy groups and other substituents can significantly alter the pharmacological properties of these compounds. By optimizing synthetic routes and exploring new chemical transformations, scientists aim to develop more efficient and scalable methods for producing these valuable intermediates.

The pharmacokinetic properties of (1S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing insights into the compound's behavior within biological systems.

In conclusion,( 1S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of drug design continues to evolve，this compound will likely play an important role in the discovery of new therapeutic agents.